3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• IUPAC Name: 1-(2-methylphenyl)-3-[(4-methylphenyl)methylsulfanyl]-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• InChI: InChI=1S/C24H22N2S/c1-16-10-12-18(13-11-16)15-27-24-22(14-25)20-8-5-9-21(20)23(26-24)19-7-4-3-6-17(19)2/h3-4,6-7,10-13H,5,8-9,15H2,1-2H3
• InChI Key: CMIRDDXEQUXPAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=C(C3=C(CCC3)C(=N2)C4=CC=CC=C4C)C#N
• Molecular Formula: C24H22N2S
• Molecular Weight: 370.5 g/mol
• CAS No.: 439107-25-2

Description

The chemical 3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile is a small molecule provided for research purposes. This compound belongs to a class of heterocyclic organic molecules featuring a cyclopenta[c]pyridine core, a structure of significant interest in medicinal chemistry. While the specific biological profile of this exact molecule is yet to be fully characterized, its core structure is analogous to compounds investigated for various biological activities. Structurally similar pyridine derivatives have been explored for their potential as allosteric modulators of G protein-coupled receptors (GPCRs), such as the metabotropic glutamate receptors (mGlus) . Allosteric modulators can offer advantages like greater subtype selectivity and a ceiling effect to their activity, making them valuable tools for probing receptor function and signal transduction pathways . Research into related structures also includes their potential use as fungicidal agents, indicating possible applications in agricultural chemistry . This product is intended for use by qualified researchers in biochemical and pharmacological studies, including target identification, mechanism of action studies, and as a building block for further chemical synthesis. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 3-[(4-methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile (CAS Number: 439107-25-2) belongs to the cyclopenta[c]pyridine class of compounds, which have garnered attention for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its potential applications in agriculture and medicine, supported by recent research findings.

• Molecular Formula : C24H22N2S
• Molecular Weight : 370.51 g/mol
• Structure : The compound features a cyclopenta[c]pyridine core with a sulfanyl group and substituted phenyl rings.

Biological Activity Overview

Cyclopenta[c]pyridine derivatives have been studied for various biological activities, including:

• Antiviral
• Antimicrobial
• Insecticidal
• Anti-inflammatory

Antiviral Activity

Recent studies have demonstrated that derivatives of cyclopenta[c]pyridines exhibit significant antiviral properties. For instance, compounds structurally related to the target compound have shown promising results against plant viruses, with some demonstrating higher activity than established antiviral agents like ribavirin .

Antimicrobial Activity

Research indicates that cyclopenta[c]pyridine derivatives possess moderate to potent antimicrobial effects. For example, compounds with similar structures have been tested against various pathogens, showing effectiveness against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for some derivatives were reported as low as 0.21 µM against Pseudomonas aeruginosa and Escherichia coli .

Insecticidal Activity

Insecticidal assays revealed that certain derivatives exhibit larvicidal efficacy against pests such as Plutella xylostella. The most effective compounds showed inhibition ratios exceeding 90% at specific concentrations .

Case Studies and Research Findings

• Synthesis and Evaluation :
  • A study synthesized several cyclopenta[c]pyridine derivatives and evaluated their biological activities. The results indicated that modifications at specific positions enhanced their antiviral and antimicrobial properties .
• Toxicological Assessments :
  • Toxicity studies conducted on zebrafish revealed that some derivatives exhibited low toxicity, suggesting a favorable safety profile for agricultural applications .
• Molecular Docking Studies :
  • Molecular docking analyses indicated that these compounds bind effectively to viral receptor proteins, enhancing their potential as antiviral agents. The binding affinity was significantly influenced by the presence of phenyl substitutions on the cyclopenta[c]pyridine scaffold .

Comparative Table of Biological Activities

Activity Type	Compound Tested	MIC (µM)	Efficacy (%)
Antiviral	Cyclopenta Derivative	0.21	>50% against TMV
Antimicrobial	Cyclopenta Derivative	0.21	Effective against E. coli
Insecticidal	Cyclopenta Derivative	N/A	>90% larvicidal efficacy

Scientific Research Applications

Based on the search results, a detailed article focusing solely on the applications of "3-[(4-Methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile" cannot be composed. The available information regarding this specific compound is quite limited.

Here's what can be gathered from the search results:

• Identification and Structure:
  • The compound is identified as 3-[(4-Methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile .
  • It is also referred to by the code 3D-PSA10725 .
  • The CAS number for this compound is 439107-25-2 .
• Availability:
  • One search result indicates an inquiry about a discontinued product . This suggests that the compound may not be readily available or is no longer actively marketed .
• Related Compounds:
  • The search results mention several compounds with similar structural features, such as the presence of a methylbenzyl group or a dihydro-triazino-benzoxazepine ring system . These compounds are primarily listed as screening compounds from chemical vendors like ChemDiv .
  • Other compounds containing methylphenyl and pyrazole moieties are mentioned in the context of pharmaceutical applications, such as thrombopoietin receptor agonists and inhibitors of 11β-hydroxysteroid dehydrogenase type 1 . However, these are structurally distinct from the target compound.
• Potential Applications:
  • While direct applications of "3-[(4-Methylbenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile" are not specified in the search results, the presence of similar structural motifs in other bioactive compounds suggests it could have potential applications in medicinal chemistry or drug discovery .
  • The triazole and benzoxazepine moieties, found in related compounds, are known to exhibit a range of biological activities .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity: The 4-methylbenzyl group in the target compound increases lipophilicity compared to the unsubstituted benzyl analog (CAS 439096-81-8). Fluorinated derivatives (e.g., 4-fluoro substitution) exhibit moderate polarity, while tert-butyl groups (CAS 861212-90-0) maximize hydrophobicity .

Electronic Effects :

• Fluorine and trifluoromethyl groups (e.g., CAS 861209-35-0) introduce electron-withdrawing effects, altering electron density in the aromatic system and possibly enhancing metabolic stability .

Synthetic Accessibility :

• Cyclocondensation reactions (e.g., using sodium alkoxide catalysts) are common for synthesizing cyclopenta[c]pyridine cores, as demonstrated in . Modifications at position 3 often involve nucleophilic substitution or thiol-ene chemistry (e.g., reactions with chloroacetyl chloride or sodium azide, as in ) .

Crystallographic and Analytical Data

• Crystallography : SHELX programs () are widely used for structural elucidation of similar compounds. For example, IR spectra (e.g., C≡N stretch at ~2210 cm⁻¹ in ) confirm nitrile functionality .
• Thermal Properties : Melting points for analogs range from 114–124°C, correlating with molecular symmetry and purity .